2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide
• InChI: InChI=1S/C21H25ClN2O3/c1-21(2,27-19-9-5-17(22)6-10-19)20(25)23-18-7-3-16(4-8-18)15-24-11-13-26-14-12-24/h3-10H,11-15H2,1-2H3,(H,23,25)
• InChI Key: BHJQOPPKGCAPSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC=C(C=C1)CN2CCOCC2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9 g/mol

Description

2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed as a potential treatment for metabolic and cardiovascular diseases, but it gained popularity in the sports industry as a performance-enhancing drug. Despite its controversial use, GW501516 has been the subject of various scientific studies due to its potential therapeutic benefits.

Mechanism of Action

2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide works by activating PPARδ, a nuclear receptor that plays a crucial role in regulating lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation, which results in improved lipid metabolism and increased energy expenditure. Additionally, 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide has been shown to increase the expression of genes involved in mitochondrial biogenesis, which can improve cellular energy production.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide have been extensively studied. In animal models, 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide has been shown to improve lipid metabolism, increase insulin sensitivity, and reduce inflammation. Furthermore, 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide has been shown to increase energy expenditure and improve endurance performance in mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide in lab experiments is its ability to activate PPARδ, which can lead to improved lipid metabolism and increased energy expenditure. Furthermore, 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide has been shown to be well-tolerated in animal models. However, one of the limitations of using 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide in lab experiments is its controversial use as a performance-enhancing drug, which can raise ethical concerns.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide. One potential direction is to investigate its potential use in the treatment of metabolic and cardiovascular diseases. Furthermore, more research is needed to understand the long-term effects of 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide on human health. Additionally, future studies could investigate the use of 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide in combination with other drugs to improve its therapeutic potential.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide involves several steps, including the reaction of 4-chlorophenol with methyl magnesium bromide, followed by the reaction of the resulting compound with 4-(4-morpholinylmethyl)benzaldehyde. The final step involves the reaction of the resulting compound with propanoyl chloride to yield 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide.

Scientific Research Applications

2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide has been the subject of various scientific studies due to its potential therapeutic benefits. It has been shown to improve lipid metabolism, increase insulin sensitivity, and reduce inflammation in animal models. Furthermore, 2-(4-chlorophenoxy)-2-methyl-N-[4-(4-morpholinylmethyl)phenyl]propanamide has been investigated for its potential use in the treatment of various diseases, including obesity, diabetes, and cardiovascular diseases.